Cas no 914950-77-9 (1-(6-bromopyridin-2-yl)ethan-1-amine)

1-(6-Bromopyridin-2-yl)ethan-1-amine is a brominated pyridine derivative featuring an amine functional group at the α-position relative to the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both a reactive bromine substituent and an amine group enables selective functionalization, making it valuable for cross-coupling reactions, nucleophilic substitutions, and heterocyclic scaffold construction. Its stable pyridine core ensures compatibility with a range of reaction conditions. The compound is typically handled under inert conditions due to the amine's sensitivity to oxidation. It is commonly used in the development of bioactive molecules and ligand systems.

1-(6-bromopyridin-2-yl)ethan-1-amine structure

914950-77-9 structure

Product Name:1-(6-bromopyridin-2-yl)ethan-1-amine

CAS No:914950-77-9

MF:C₇H₉BrN₂

MW:201.063760519028

MDL:MFCD13188876

CID:2185021

PubChem ID:60133676

Update Time:2025-05-21

1-(6-bromopyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(6-Bromo-2-pyridyl)ethylamine
- 1-(6-bromopyridin-2-yl)ethanamine
- 6-Bromo-α-methyl-2-pyridinemethanamine (ACI)
- 1-(6-Bromopyridin-2-yl)ethan-1-amine
- 1-(6-bromopyridin-2-yl)ethan-1-amine
- MDL： MFCD13188876
- Inchi： 1S/C7H9BrN2/c1-5(9)6-3-2-4-7(8)10-6/h2-5H,9H2,1H3
- InChI Key： NVMOBBCPDRYXDX-UHFFFAOYSA-N
- SMILES： BrC1C=CC=C(C(C)N)N=1

1-(6-bromopyridin-2-yl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029189636-1g	1-(6-Bromopyridin-2-yl)ethanamine	914950-77-9	97%	1g	$358.68	2023-08-31
Alichem	A029189636-5g	1-(6-Bromopyridin-2-yl)ethanamine	914950-77-9	97%	5g	$748.68	2023-08-31
Alichem	A029189636-10g	1-(6-Bromopyridin-2-yl)ethanamine	914950-77-9	97%	10g	$980.00	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YM496-200mg	1-(6-bromopyridin-2-yl)ethan-1-amine	914950-77-9	97%	200mg	949.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YM496-1g	1-(6-bromopyridin-2-yl)ethan-1-amine	914950-77-9	97%	1g	1900.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YM496-5g	1-(6-bromopyridin-2-yl)ethan-1-amine	914950-77-9	97%	5g	10781CNY	2021-05-07
Chemenu	CM244214-1g	1-(6-Bromopyridin-2-yl)ethanamine	914950-77-9	97%	1g	$424	2021-08-04
Chemenu	CM244214-5g	1-(6-Bromopyridin-2-yl)ethanamine	914950-77-9	97%	5g	$854	2021-08-04
Chemenu	CM244214-10g	1-(6-Bromopyridin-2-yl)ethanamine	914950-77-9	97%	10g	$1141	2021-08-04
eNovation Chemicals LLC	D513540-10g	1-(6-BROMO-2-PYRIDYL)ETHYLAMINE	914950-77-9	>95%	10g	$1290	2024-05-24

1-(6-bromopyridin-2-yl)ethan-1-amine Production Method

Production Method 1

49669-13-8

914950-77-9

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium cyanoborohydride Solvents: Methanol ; 24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10, rt

Reference

: Direct Asymmetric Reductive Amination of Alkyl (Hetero)Aryl Ketones by an Engineered Amine Dehydrogenase

Kong, Weixi; et al, Angewandte Chemie, 2022, 61(21),

Production Method 2

1346935-06-5

914950-77-9

Reaction Conditions

1.1 Reagents: Zinc Solvents: Trifluoroacetic acid

Reference

: Novel tricyclic inhibitors of IKK2: Discovery and SAR leading to the identification of 2-methoxy-N-((6-(1-methyl-4-(methylamino)-1,6-dihydroimidazo[4,5-d]pyrrolo[2,3-b]pyridin-7-yl)pyridin-2-yl)methyl)acetamide (BMS-066)

Watterson, Scott H.; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(23), 7006-7012

Production Method 3

49669-13-8

914950-77-9

Reaction Conditions

1.1 Reagents: Hydroxyamine hydrochloride Solvents: Pyridine
2.1 Reagents: Zinc Solvents: Trifluoroacetic acid

Reference

: Novel tricyclic inhibitors of IKK2: Discovery and SAR leading to the identification of 2-methoxy-N-((6-(1-methyl-4-(methylamino)-1,6-dihydroimidazo[4,5-d]pyrrolo[2,3-b]pyridin-7-yl)pyridin-2-yl)methyl)acetamide (BMS-066)

Watterson, Scott H.; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(23), 7006-7012